Cas no 898430-80-3 (Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-)

• Product Name: Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• CAS No: 898430-80-3
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 5490405
• Update Time: 2025-05-21

Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C22H29N3O2/c1-17-4-6-18(7-5-17)21(25-14-12-24(2)13-15-25)16-23-22(26)19-8-10-20(27-3)11-9-19/h4-11,21H,12-16H2,1-3H3,(H,23,26)
• InChI Key： JOVOIQZKMNNGQH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(OC)C=C1

Additional information on Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-

Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]- (CAS No. 898430-80-3): A Comprehensive Overview

The compound Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-, identified by its CAS number 898430-80-3, represents a fascinating molecule in the realm of pharmaceutical chemistry. This amide derivative exhibits a complex structural framework that has garnered significant interest due to its potential biological activities and mechanistic insights. The presence of multiple functional groups, including a methoxy substituent, a phenyl ring, and a piperazine moiety, contributes to its unique chemical properties and biological interactions.

In recent years, the investigation of amide-based compounds has seen considerable advancements, particularly in the context of drug discovery and development. The structural motif of benzamides is well-documented for its role in modulating various biological pathways. Specifically, the 4-methoxy group and the 4-methyl-1-piperazinyl ethyl side chain introduce specific electronic and steric features that can influence receptor binding affinity and selectivity. This compound's design aligns with the growing trend of developing molecules that target multiple pathways simultaneously, a strategy known as polypharmacology.

The pharmacological profile of Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]- has been explored in several preclinical studies. These investigations have highlighted its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The piperazine ring, a common pharmacophore in psychotropic drugs, is known for its ability to enhance binding affinity to certain receptor subtypes. This feature makes the compound a candidate for further exploration in the treatment of neurological disorders characterized by dysregulated neurotransmission.

Moreover, the methoxy-substituted benzamide core has been implicated in various pharmacological effects. Studies have suggested that such modifications can enhance metabolic stability while maintaining favorable pharmacokinetic properties. The combination of these structural elements in Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]- may contribute to its potential therapeutic utility across multiple disease states. For instance, its interaction with serotonergic receptors could make it relevant in conditions such as depression or anxiety disorders.

The synthesis and characterization of this compound have been refined through advanced organic chemistry techniques. The introduction of the 4-methylphenyl group and the 4-methyl-1-piperazinyl ethyl chain requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon-carbon bonds present in the molecule. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of structural fidelity in achieving desired biological outcomes.

Electrochemical and spectroscopic methods have been instrumental in elucidating the electronic properties and conformational dynamics of Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-. NMR spectroscopy has provided detailed insights into its molecular structure, while computational studies have helped predict its binding modes to biological targets. These approaches are critical for understanding how the compound interacts with proteins and other biomolecules at an atomic level.

The potential therapeutic applications of this benzamide derivative are further supported by its favorable pharmacokinetic profile. In vitro studies have demonstrated good solubility and stability under physiological conditions, which are essential for drug formulation and delivery. Additionally, preliminary toxicological assessments suggest that it exhibits low toxicity at relevant concentrations, making it a promising candidate for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like this one. Predictive models have been trained on large datasets to identify structural features associated with desirable biological activities. By leveraging these computational tools, researchers can rapidly screen virtual libraries for compounds that match specific pharmacological profiles. This high-throughput approach has significantly reduced the time required to identify lead candidates for further optimization.

In conclusion, Benzamide, 4-methoxy-N-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]- (CAS No. 898430-80-3) represents a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for modulating neurotransmitter systems and treating neurological disorders. Advances in synthetic chemistry, spectroscopic techniques, and computational methods continue to enhance our understanding of its properties and mechanisms of action. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs.